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Compound of Interest

Compound Name: (s)-(+)-n-Benzylserine
Cat. No.: B13723639
Get Quote
\ J

Executive Summary & Compound Profile

(S)-(+)-N-Benzylserine (CAS: 17136-45-7) is a critical chiral building block in medicinal
chemistry, specifically utilized in the synthesis of peptide mimetics and enantiopure
pharmaceutical intermediates. Unlike its structural isomer O-benzylserine, where the protection
is on the oxygen, N-benzylserine retains a free hydroxyl group, allowing for orthogonal

functionalization.

This guide provides a validated dataset for physical properties, a self-validating synthesis
protocol via reductive amination, and quality control metrics essential for drug development

workflows.

Physicochemical Data Table

The following data aggregates experimental and predicted values for the (S)-(+) enantiomer.
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Property Value | Range Condition / Note
Specific to (S)-isomer (L-
CAS Number 17136-45-7 ]
series)
Molecular Formula C10H13NOs MW: 195.22 g/mol
Experimental range; often
Melting Point 203 -210°C accompanied by
decomposition [1][2]
Density 1.246 g/cm3 Predicted/Theoretical [3]
] ] ¢ = 1.8 in Acetic Acid (AcOH)
Optical Rotation [0]?°D +9.0° + 1° 1
Appearance White to off-white powder Crystalline solid
Limited solubility in neutral
Solubility Soluble in acidic water, AcCOH water/organic solvents due to
zwitterionic nature
Predicted values for the
pKa ~2.16 (COOH), ~9.1 (NH)

zwitterion

Critical Note on Stereochemistry: The (+) sign indicates dextrorotatory optical activity in the
specified solvent. Ensure distinction from the D-isomer (CAS 106910-77-4) which has an MP of
~235-237°C [3].[1]

Synthesis Protocol: Reductive Amination

The most robust industrial route for synthesizing (S)-N-Benzylserine is the Reductive Amination
of L-Serine with Benzaldehyde. This method avoids racemization, preserving the chiral center
of the L-Serine starting material.
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Reaction Mechanism & Workflow

The reaction proceeds through the formation of an imine (Schiff base) intermediate, which is
subsequently reduced in situ by Sodium Borohydride (NaBHa4).[2]
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Figure 1: Step-wise reductive amination pathway ensuring stereochemical retention.

Detailed Methodology

Reagents: L-Serine (1.0 eq), Benzaldehyde (1.1 eq), NaOH (1M), NaBHa4 (1.5 eq), HCI (1M),
Ethanol/Water.

¢ Imine Formation:

o Dissolve L-Serine in 1M NaOH.[2] The basic pH is crucial to deprotonate the ammonium
group (

), making it nucleophilic.

o Add Benzaldehyde slowly at room temperature. Stir for 1-2 hours.
o Observation: The solution may turn slightly yellow/cloudy as the Schiff base forms.
o Reduction (Critical Step):

o Cool the reaction mixture to 0°C (Ice bath).
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o Add NaBHa4 portion-wise.[2] Caution: Exothermic reaction with hydrogen gas evolution.
o Maintain temperature <10°C to prevent side reactions.

o After addition, warm to room temperature and stir for 4 hours.

¢ Quenching & Isolation:
o Neutralize carefully with 1M HCI to pH ~6-7 (Isoelectric point).
o The product, (S)-N-Benzylserine, is least soluble at its isoelectric point and will precipitate.

o Filter the white solid and wash with cold water and diethyl ether (to remove unreacted
benzaldehyde).

» Recrystallization:

o Recrystallize from Ethanol/Water if higher purity (>99%) is required.

Quality Control & Validation (Self-Validating
Systems)

To ensure the synthesized material meets drug development standards, the following validation
steps are mandatory.

Purity Validation Matrix
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Test Acceptance Criteria Purpose

Quantify chemical purity.[3][4]

HPLC > 08.5% Area

[5]
. Verify no racemization

Chiral HPLC > 99.5% ee ) )
occurred (L-isomer retention).
Confirm benzyl group

1H NMR Consistent structure attachment (Ar-H peaks ~7.3
ppm).
Identity confirmation; broad

Melting Point 203-210°C range indicates

impurities/wetness.

Troubleshooting Common Issues

o Low Yield: Often due to incorrect pH during isolation. Ensure pH is exactly at the isoelectric
point (~6.0) to maximize precipitation.

» Oily Product: Indicates residual solvent or benzaldehyde. Wash thoroughly with diethyl ether.

o Racemization: Rare under these conditions, but avoid heating the basic solution above 40°C.

Applications in Drug Development

(S)-N-Benzylserine serves as a specialized scaffold in several high-value domains:
o Chiral Auxiliary: Used to induce stereoselectivity in subsequent peptide coupling reactions.

» Enzyme Inhibitors: The N-benzyl group mimics the hydrophobic pockets of proteases,
making this derivative a key intermediate in designing serine protease inhibitors.

o Neurotransmitter Analogs: Structural similarity to D-Serine (a co-agonist of NMDA receptors)
allows the (S)-enantiomer to serve as a negative control or competitive antagonist in
neurological studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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